Cas no 123025-94-5 (Prepro VIP (111-122) (human))

• Product Name: Prepro VIP (111-122) (human)
• CAS No: 123025-94-5
• MF: C₅₃H₈₇N₁₃O₂₁
• MW: 1242.33239388466
• CID: 169191
• Update Time: 2025-10-30

Prepro VIP (111-122) (human) Chemical and Physical Properties

Names and Identifiers

• L-Valine,L-valyl-L-seryl-L-seryl-L-asparaginyl-L-isoleucyl-L-seryl-L-a-glutamyl-L-a-aspartyl-L-prolyl-L-valyl-L-prolyl-
• L-Valine,N-[1-[N-[1-[N-[N-[N-[N-[N2-[N-(N-L-valyl-L-seryl)-L-seryl]-L-asparaginyl]-L-isoleucyl]-L-seryl]-L-a-glutamyl]-L-a-aspartyl]-L-prolyl]-L-valyl]-L-prolyl]-
• 267: PN: WO0069900 SEQID: 449 unclaimed sequence
• L-Valine,L-valyl-L-seryl-L-seryl-L-asparaginyl-L-isoleucyl-L-seryl-L-a-glutamyl-L-a-aspartyl-L...
• Prepro VIP (111-122) (human)
• preprovasoactive intestinal peptide (111-122)
• L-Valine, N-(1-(N-(1-(N-(N-(N-(N-(N2-(N-(N-L-valyl-L-seryl)-L-seryl)-L-asparaginyl)-L-isoleucyl)-L-seryl)-L-alpha-glutamyl)-L-alpha-aspartyl)-L-prolyl)-L-valyl)-L-prolyl)-
• L-valyl-L-seryl-L-seryl-L-asp
• N-(1-(N-(1-(N-(N-(N-(N-(N2-(N-(N-L-Valyl-L-seryl)-L-seryl)-L-asparginyl)-L-isoleucyl)-L-seryl)-L-alpha-glutamyl)-L-alpha-aspartyl)-L-propyl)-L-valyl)-L-propyl)-L-valine
• Prepro VIP (111-122) (human), PHM
• Prepro-vip(111-122)
• VIP (Spacer Peptide)

• Inchi： 1S/C53H87N13O21/c1-9-26(8)41(64-43(76)28(18-35(54)70)57-45(78)30(20-67)59-46(79)31(21-68)60-49(82)38(55)23(2)3)50(83)61-32(22-69)44(77)56-27(14-15-36(71)72)42(75)58-29(19-37(73)74)51(84)65-16-10-12-33(65)47(80)62-39(24(4)5)52(85)66-17-11-13-34(66)48(81)63-40(25(6)7)53(86)87/h23-34,38-41,67-69H,9-22,55H2,1-8H3,(H2,54,70)(H,56,77)(H,57,78)(H,58,75)(H,59,79)(H,60,82)(H,61,83)(H,62,80)(H,63,81)(H,64,76)(H,71,72)(H,73,74)(H,86,87)/t26-,27-,28-,29-,30-,31-,32-,33-,34-,38-,39-,40-,41-/m0/s1
• InChI Key： HKKDGJFKJBWDQK-FYKWFVNCSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@@H]1CCCN1C([C@H](CC(=O)O)NC([C@H](CCC(=O)O)NC([C@H](CO)NC([C@H]([C@@H](C)CC)NC([C@H](CC(N)=O)NC([C@H](CO)NC([C@H](CO)NC([C@H](C(C)C)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 1241.61441

Experimental Properties

• PSA: 544.22

Additional information on Prepro VIP (111-122) (human)

Introduction to Compound with CAS No 123025-94-5 and Product Name Prepro VIP (111-122) (human)

The compound with the CAS number 123025-94-5 and the product name Prepro VIP (111-122) (human) represent significant advancements in the field of pharmaceutical research and biotechnology. These substances have garnered considerable attention due to their unique biochemical properties and potential applications in therapeutic interventions. This introduction aims to provide a comprehensive overview of these compounds, highlighting their structural characteristics, mechanisms of action, and the latest research findings that underscore their relevance in modern medicine.

CAS No 123025-94-5 is a numerical identifier assigned to a specific chemical substance by the Chemical Abstracts Service. This numbering system ensures precise identification and differentiation of chemical compounds, facilitating accurate documentation and communication within the scientific community. The compound in question belongs to a class of molecules that exhibit remarkable specificity in interacting with biological targets, making it a valuable tool for researchers investigating novel drug mechanisms.

Prepro VIP (111-122) (human) is a product derived from human preproteins, which are precursors to important signaling proteins. The significance of this product lies in its role as a substrate for enzymatic processing, ultimately leading to the formation of biologically active peptides. These peptides play crucial roles in various physiological processes, including immune response, neurotransmission, and metabolic regulation. The availability of Prepro VIP (111-122) (human) provides researchers with a unique opportunity to study the early stages of protein maturation and its implications for disease pathogenesis.

Recent studies have highlighted the potential of compounds like CAS No 123025-94-5 in modulating cellular signaling pathways associated with inflammation and cancer. Research indicates that this compound interacts with specific receptors on cell surfaces, leading to altered intracellular signaling cascades. These cascades can either promote or inhibit cellular responses, depending on the context. For instance, studies have shown that CAS No 123025-94-5 can inhibit the activity of certain kinases involved in tumor growth, suggesting its potential as an anti-cancer agent.

In parallel, investigations into Prepro VIP (111-122) (human) have revealed its importance in maintaining homeostasis within tissues. The preprotein undergoes sequential cleavage events by specific proteases, resulting in the generation of bioactive peptides that regulate various physiological functions. Dysregulation of this processing pathway has been implicated in several diseases, including neurodegenerative disorders and autoimmune conditions. By studying Prepro VIP (111-122) (human), researchers aim to identify new therapeutic targets and develop strategies to correct aberrant processing mechanisms.

The integration of these two compounds into research frameworks has opened new avenues for therapeutic development. For example, combining insights from CAS No 123025-94-5 with knowledge about Prepro VIP (111-122) (human) processing could lead to the design of drugs that modulate both receptor activity and peptide maturation. Such an approach holds promise for treating complex diseases that involve multiple pathological mechanisms.

Advances in analytical techniques have also enhanced our understanding of these compounds' interactions within biological systems. Techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy allow researchers to elucidate the structure-function relationships of these molecules at an atomic level. These high-resolution data are crucial for designing more effective derivatives with improved pharmacological properties.

The application of computational methods has further accelerated progress in this field. Molecular modeling and simulation tools enable researchers to predict how these compounds interact with biological targets before conducting costly wet-lab experiments. This predictive capability not only saves resources but also helps refine drug candidates for optimal efficacy and minimal side effects.

Moreover, the use of CRISPR-Cas9 gene editing technology has provided new opportunities for studying the genetic basis of diseases associated with Prepro VIP (111-122) (human) processing defects. By creating cell lines or animal models with modified gene expression patterns, researchers can better understand how genetic variations influence peptide maturation and disease susceptibility. This approach may eventually lead to gene therapies targeting specific mutations responsible for these conditions.

In conclusion, both CAS No 123025-94-5 and Prepro VIP (111-122) (human) represent cutting-edge developments in pharmaceutical research. Their unique properties and potential applications underscore their importance as tools for understanding biological processes and developing novel therapeutics. As research continues to uncover new insights into their mechanisms of action, these compounds are poised to play pivotal roles in addressing some of the most challenging diseases faced by humanity today.